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CAS No.: 885519-43-7
Cat. No.: B1326376
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Part 1: Executive Summary & Kinetic Landscape

3-lodo-4,6-dinitro-1H-indazole represents a distinct class of "push-pull" heterocyclic scaffolds.
Unlike standard halo-indazoles, the presence of two strongly electron-withdrawing nitro groups

(

) at the C4 and C6 positions fundamentally alters the reaction kinetics of the C3-lodine bond
and the N1-Proton.

The Kinetic "Switch"

Research indicates that IDNI does not behave like a standard aryl iodide. The C4-nitro group
exerts a powerful ortho-effect on the C3-iodine, creating a competitive kinetic landscape
between:

o Palladium-Catalyzed Cross-Coupling (Standard): Relying on oxidative addition.
¢ Nucleophilic Aromatic Substitution (

) (Activated): Enabled by the extreme electron deficiency of the pyrazole ring.
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Critical Insight: In standard indazoles,

at C3 is kinetically disfavored. In IDNI, the activation energy (

) for direct nucleophilic displacement is significantly lowered, requiring precise temperature and
solvent control to avoid side reactions during library synthesis.

Part 2: Chemical Properties & Mechanistic Theory
Electronic Activation Map

The reactivity of IDNI is dictated by the specific positioning of the nitro groups relative to the
reactive centers.

e N1-Position (Acidity): The

of unsubstituted indazole is ~13.9. The inductive effects of 4,6-dinitro substitution lower the

of IDNI to an estimated range of 8.5-9.5. This makes the N1-H deprotonation kinetically
instantaneous with weak bases (e.g.,

), significantly accelerating
-alkylation rates compared to mono-nitro analogs [1].

e C3-Position (Electrophilicity): The C3-1 bond is polarized. The C4-nitro group (proximal)
creates a localized positive dipole at C3.

o Consequence: Oxidative addition of Pd(0) is accelerated (electronic activation), but the
transition state for nucleophilic attack (Meisenheimer complex) is also stabilized.

Visualization of Reaction Pathways

The following diagram illustrates the competitive kinetic pathways for IDNI.
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Figure 1: Competitive reaction pathways for IDNI. Note the bifurcation at the N1-alkylated
intermediate where C3-substitution can proceed via Pd-catalysis (Path A) or direct

(Path B).

Part 3: Experimental Protocols
Protocol A: Determination of N-Alkylation Kinetics

Objective: To determine the rate constant (

) and order of reaction for the N1-alkylation of IDNI, ensuring regioselectivity over N2.

Materials:

e Substrate: IDNI (1.0 eq)

o Electrophile: Benzyl bromide (1.2 eq)
e Base:

(2.0 eq)

e Solvent: DMF (Anhydrous)
e Internal Standard: 1,3,5-Trimethoxybenzene

Methodology:
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e Preparation: Dissolve IDNI (0.1 mmol) and Internal Standard in DMF (1.0 mL) in a
thermostated reaction vial (

).
¢ Initiation: Add

and stir for 5 minutes to ensure deprotonation (color change to deep yellow/orange is typical
for nitro-indazole anions).

¢ Reaction: Inject Benzyl bromide (
).
e Sampling: Withdraw 20

aliquots at
minutes.

e Quench: Immediately dilute into cold MeOH/0.1% Formic acid to arrest the reaction.
e Analysis: Analyze via UPLC-MS (C18 column, Gradient 5-95% ACN/Water).

Data Processing:

e Plot

vs. time.

o Alinear plot indicates Pseudo-First Order kinetics (if electrophile is in excess).

» Note: Due to the 4,6-dinitro effect, this reaction is expected to be 2-3x faster than
unsubstituted indazole.

Protocol B: Assessing C3-lodine Stability ( Competition)

Objective: To quantify the susceptibility of the C3-1 bond to direct displacement by amines (a
common side reaction during Buchwald couplings).
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Methodology:

o Setup: Dissolve N1-alkylated IDNI (0.1 mmol) in DMSO.

e Challenge: Add Morpholine (5.0 eq) without any metal catalyst.
e Thermal Stress: Heat to

and monitor every 1 hour for 6 hours.
e Observation:
o If C3-morpholino product is observed
, the C3-1 bond is labile.

o Mitigation: For subsequent Pd-couplings, use non-nucleophilic bases (e.g.,

or

) and bulky ligands (e.g., XPhos) to favor Reductive Elimination over

Part 4: Quantitative Data Summary

The following table summarizes predicted and observed kinetic trends for IDNI compared to
standard 3-lodoindazole.
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3-lodoindazole 3-lodo-4,6-dinitro- o o
Parameter . Kinetic Implication
(Standard) 1H-indazole (IDNI)
N1-Acidity ( IDNI deprotonates
~13.9 ~9.0 (Est.) with weak bases; N-
) alkylation is rapid.

Longer bond = weaker
C3-1 Bond Length 2.08 A 2.12 A (Predicted) bond; higher oxidative

addition rates.

Nucleophiles can
Negliaibl Hiah displace lodine
P, egligible [
Susceptibility o J without Pd catalyst at

high T.

Steric bulk of 4-nitro
and 6-nitro directs
~80:20 >95:5 alkylation to N1

(thermodynamic

Regioselectivity
(N1:N2)

product).

Part 5: Safety & Handling (Crucial)

WARNING: ENERGETIC MATERIAL Polynitro-indazoles possess high energy density and are
potential explosives.

» Thermal Stability: Do not heat IDNI neat or in concentrated solution above

without DSC (Differential Scanning Calorimetry) validation.

e Shock Sensitivity: The combination of the iodine (heavy atom) and nitro groups creates
internal strain. Handle with plastic spatulas; avoid metal-on-metal friction.

o Reaction Exotherms: The N-alkylation of IDNI is significantly more exothermic than standard
indazoles due to the stability of the resulting aromatic system. Add electrophiles slowly at
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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